Cas no 304872-98-8 (4-(Acetylamino)-1,2,5-oxadiazole-3-carboxamide)
4-(Acetylamino)-1,2,5-oxadiazole-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 4-(Acetylamino)-1,2,5-oxadiazole-3-carboxamide
- SR-01000530631
- 4-acetamido-1,2,5-oxadiazole-3-carboxamide
- SR-01000530631-1
- Oprea1_814421
- EU-0085895
- STK676751
- 304872-98-8
- AKOS005594409
- CS-0328008
-
- Inchi: 1S/C5H6N4O3/c1-2(10)7-5-3(4(6)11)8-12-9-5/h1H3,(H2,6,11)(H,7,9,10)
- InChI Key: WVMIGZNXQHAVDA-UHFFFAOYSA-N
- SMILES: O1N=C(C(N)=O)C(=N1)NC(C)=O
Computed Properties
- Exact Mass: 170.04399007Da
- Monoisotopic Mass: 170.04399007Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 111Ų
4-(Acetylamino)-1,2,5-oxadiazole-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB236245-500 mg |
4-(Acetylamino)-1,2,5-oxadiazole-3-carboxamide |
304872-98-8 | 500MG |
€620.10 | 2022-03-25 | ||
| abcr | AB236245-1 g |
4-(Acetylamino)-1,2,5-oxadiazole-3-carboxamide |
304872-98-8 | 1g |
€841.90 | 2022-03-25 | ||
| abcr | AB236245-2 g |
4-(Acetylamino)-1,2,5-oxadiazole-3-carboxamide |
304872-98-8 | 2g |
€1,108.00 | 2022-03-25 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1398678-500mg |
4-Acetamido-1,2,5-oxadiazole-3-carboxamide |
304872-98-8 | 98% | 500mg |
¥6213.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1398678-1g |
4-Acetamido-1,2,5-oxadiazole-3-carboxamide |
304872-98-8 | 98% | 1g |
¥8080.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1398678-2g |
4-Acetamido-1,2,5-oxadiazole-3-carboxamide |
304872-98-8 | 98% | 2g |
¥10029.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1398678-5g |
4-Acetamido-1,2,5-oxadiazole-3-carboxamide |
304872-98-8 | 98% | 5g |
¥21746.00 | 2024-08-02 |
4-(Acetylamino)-1,2,5-oxadiazole-3-carboxamide Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 4-(Acetylamino)-1,2,5-oxadiazole-3-carboxamide
Introduction to 4-(Acetylamino)-1,2,5-oxadiazole-3-carboxamide (CAS No. 304872-98-8)
4-(Acetylamino)-1,2,5-oxadiazole-3-carboxamide is a heterocyclic compound with significant potential in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 304872-98-8, belongs to the oxadiazole class of molecules, which are widely recognized for their diverse biological activities and structural versatility. The presence of both acetylamino and carboxamide functional groups in its molecular structure imparts unique chemical properties that make it a valuable scaffold for drug discovery and development.
The oxadiazole ring system is a key pharmacophore in many bioactive molecules, contributing to interactions with biological targets such as enzymes and receptors. In particular, 4-(Acetylamino)-1,2,5-oxadiazole-3-carboxamide has garnered attention due to its ability to modulate various cellular processes. Recent studies have highlighted its role as a potential intermediate in the synthesis of novel therapeutic agents targeting inflammatory and infectious diseases.
One of the most compelling aspects of this compound is its structural flexibility, which allows for modifications at multiple positions without losing its core pharmacological activity. This characteristic is particularly advantageous in medicinal chemistry, where iterative optimization is often required to achieve the desired pharmacokinetic and pharmacodynamic profiles. The acetylamino group at the 4-position and the carboxamide moiety at the 3-position provide multiple sites for chemical derivatization, enabling the exploration of a wide spectrum of analogs.
Recent advancements in computational chemistry have further enhanced the understanding of 4-(Acetylamino)-1,2,5-oxadiazole-3-carboxamide's interactions with biological targets. Molecular docking studies have revealed that this compound can bind effectively to several protein targets implicated in metabolic disorders and cancer. These findings are supported by experimental data showing that derivatives of this scaffold exhibit promising antitumor and anti-inflammatory effects in preclinical models.
The synthesis of 4-(Acetylamino)-1,2,5-oxadiazole-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the oxadiazole core through cyclocondensation reactions between appropriate precursors. Subsequent functionalization steps introduce the acetylamino and carboxamide groups, which are critical for achieving the desired biological activity.
In terms of biological activity, 4-(Acetylamino)-1,2,5-oxadiazole-3-carboxamide has been shown to exhibit inhibitory effects on several enzymes involved in pathogenic processes. For instance, studies have demonstrated its ability to suppress the activity of matrix metalloproteinases (MMPs), which are known to play a role in tumor invasion and metastasis. Additionally, this compound has shown promise in inhibiting inflammatory cytokine production, making it a candidate for therapeutic applications in chronic inflammatory diseases.
The pharmaceutical industry has been particularly interested in developing small-molecule inhibitors based on oxadiazole scaffolds due to their favorable pharmacokinetic properties. 4-(Acetylamino)-1,2,5-oxadiazole-3-carboxamide fits well within this category, as it demonstrates good solubility and bioavailability in vitro. These characteristics are essential for any drug candidate intended for clinical use.
Recent clinical trials have provided further insights into the therapeutic potential of compounds derived from oxadiazole structures. While 4-(Acetylamino)-1,2,5-oxadiazole-3-carboxamide itself has not yet been tested in humans, its structural analogs have shown encouraging results in Phase II trials for various indications. These findings underscore the importance of this compound as a lead molecule for further drug development efforts.
The role of computational modeling in drug discovery cannot be overstated when discussing 4-(Acetylamino)-1,2,5-oxadiazole-3-carboxamide. Advanced algorithms have been employed to predict binding affinities and optimize molecular properties before experimental synthesis begins. This approach has significantly reduced the time and cost associated with hit identification and lead optimization pipelines.
In conclusion,4-(Acetylamino)-1,2,5-oxadiazole-3-carboxamide (CAS No. 304872-98-8) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive scaffold for developing novel therapeutic agents targeting a range of diseases. As research continues to uncover new applications for this compound and its derivatives,4-(Acetylamino)-1,2,5-oxadiazole-3-carboxamide is poised to play a significant role in future drug development efforts.
304872-98-8 (4-(Acetylamino)-1,2,5-oxadiazole-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)